Cas no 15865-99-3 (4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-6-METHYL-3-PHENYL-2-THIOXO-)
15865-99-3 structure
Product Name:4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-6-METHYL-3-PHENYL-2-THIOXO-
CAS No:15865-99-3
MF:C11H10N2OS
MW:218.274900913239
CID:3303831
PubChem ID:20523343
Update Time:2025-04-21
4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-6-METHYL-3-PHENYL-2-THIOXO- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-6-METHYL-3-PHENYL-2-THIOXO-
- DTXSID601197197
- SCHEMBL11042133
- 2,3-Dihydro-6-methyl-3-phenyl-2-thioxo-4(1H)-pyrimidinone
- 15865-99-3
-
- Inchi: 1S/C11H10N2OS/c1-8-7-10(14)13(11(15)12-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,15)
- InChI Key: QDQFFMDHSLMPPN-UHFFFAOYSA-N
- SMILES: S=C1NC(C)=CC(N1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 218.05138412Da
- Monoisotopic Mass: 218.05138412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.4Ų
4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-6-METHYL-3-PHENYL-2-THIOXO- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
15865-99-3 (4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-6-METHYL-3-PHENYL-2-THIOXO-) Related Products
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